Cas no 15055-81-9 (5-Isoxazolecarboxylic Acid Methyl Ester)

• Product Name: 5-Isoxazolecarboxylic Acid Methyl Ester
• CAS No: 15055-81-9
• MF: C₅H₅NO₃
• MW: 127.098101377487
• MDL: MFCD01570794
• CID: 87477
• PubChem ID: 2736892
• Update Time: 2025-04-18

5-Isoxazolecarboxylic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• Methyl isoxazole-5-carboxylate
• 5-Isoxazolecarboxylic Acid Methyl Ester
• methyl 1,2-oxazole-5-carboxylate
• AKOS PAO-1372
• methyl 5-isoxazolcarboxylate
• methyl oxazole-5-carboxylate
• ISOXAZOLE-5-CARBOXYLIC ACID METHYL ESTER
• Isoxazole-5-carboxylic acid ethyl ester
• Methyl 1,2-oxazole-5-carboxylate, 5-(Methoxycarbonyl)isozazole
• 5-Isoxazolecarboxylic acid, Methyl ester
• DTXSID20371683
• MFCD01570794
• FT-0737857
• 5-Isoxazolecarboxylicacid,methyl ester
• SCHEMBL4066379
• 15055-81-9
• 9b,11b-Epoxy-17,21-dihydroxypregna-1,4-diene-3,20-dione
• AS-64776
• SY078826
• AKOS003672830
• ILPCPKZAAQXHKL-UHFFFAOYSA-N
• GEO-02776
• AMY38613
• EN300-232203
• Methylisoxazole-5-carboxylate
• F53681
• W-200125
• STK510319
• ALBB-027244
• DB-003704

• MDL： MFCD01570794
• Inchi： 1S/C5H5NO3/c1-8-5(7)4-2-3-6-9-4/h2-3H,1H3
• InChI Key： ILPCPKZAAQXHKL-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC)=CC=N1

Computed Properties

• Exact Mass: 127.02700
• Monoisotopic Mass: 127.026943
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.6
• Topological Polar Surface Area: 52.3

Experimental Properties

• Color/Form: Not determined
• Density: 1.229±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 49-50 ºC
• Boiling Point: 203.9±13.0 ºC (760 Torr),
• Flash Point: 77.1±19.8 ºC,
• Refractive Index: 1.462
• Solubility: Dissolution (62 g/l) (25 º C),
• PSA: 52.33000
• LogP: 0.46120
• Solubility: Not determined

5-Isoxazolecarboxylic Acid Methyl Ester Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： S22-S24/25
• Hazardous Material Identification：
• Storage Condition：Ambient temperatures.